8-(furan-2-ylmethyl)-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7,8-trimethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O3/c1-15-16(2)28-19-20(24-22(28)27(15)14-18-10-7-13-31-18)25(3)23(30)26(21(19)29)12-11-17-8-5-4-6-9-17/h4-10,13H,11-12,14H2,1-3H3
• InChI Key: DBTFPDFFMRYTHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)CCC5=CC=CC=C5)C)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

The compound contains several functional groups including a furan ring, an imidazo[2,1-f]purine ring, and a dione group. These groups are common in many biological compounds and pharmaceuticals, which suggests that this compound could have interesting biological properties.

Molecular Structure Analysis

The compound’s structure is likely to be planar due to the conjugated system of double bonds. The presence of multiple rings could also lead to interesting electronic and steric effects.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions at the carbonyl group of the dione or at the nitrogen atoms of the imidazole ring.

Scientific Research Applications

Pharmaceuticals and Medicinal Chemistry

Furan derivatives, including our compound of interest, have garnered attention in drug discovery. Researchers explore their potential as antiviral, antibacterial, and antitumor agents. The furan moiety often contributes to bioactivity by interacting with specific protein targets. For instance, the compound’s imidazo[2,1-f]purine core could serve as a scaffold for designing kinase inhibitors or nucleoside analogs. .

Antioxidant Properties

Furan derivatives exhibit antioxidant activity due to their ability to scavenge free radicals. These compounds may protect cells from oxidative stress, potentially preventing diseases associated with oxidative damage. .

Agrochemicals and Crop Protection

Furan-based compounds play a role in agriculture. They can act as insecticides, fungicides, or herbicides. The compound’s unique structure may interfere with specific metabolic pathways in pests or pathogens, making it a promising candidate for crop protection. .

Polymer Chemistry and Resins

Furan derivatives contribute to the development of sustainable polymers. They can be incorporated into polyesters, polyurethanes, and other materials. For instance, furanic rigid foams exhibit excellent thermal insulation properties. .

Bioadhesives and Wood Bonding

The compound’s furan moiety can be harnessed for bioadhesive applications. Furanic-derived adhesives show promise in wood bonding, especially in environmentally friendly applications. .

Pyrolysis and Biofuel Production

Furfural, a precursor to furan, is obtained from biomass feedstock. Researchers explore its pyrolysis to produce biofuels. .

Future Directions

The future research directions could involve synthesizing the compound and studying its properties in more detail. It could also be interesting to investigate its biological activity, given the biological relevance of its functional groups.